Cas no 22132-62-3 (4-Chloro-2-(chloromethyl)phenyl carbonochloridate)
22132-62-3 structure
Product Name:4-Chloro-2-(chloromethyl)phenyl carbonochloridate
CAS No:22132-62-3
MF:C8H5Cl3O2
MW:239.48309969902
CID:2836356
PubChem ID:21397592
Update Time:2025-04-21
4-Chloro-2-(chloromethyl)phenyl carbonochloridate Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL11715207
- 4-Chloro-2-(chloromethyl)phenyl carbonochloridate
- DTXCID60563803
- DTXSID50613048
- 22132-62-3
-
- Inchi： 1S/C8H5Cl3O2/c9-4-5-3-6(10)1-2-7(5)13-8(11)12/h1-3H,4H2
- InChI Key： NFZIXCDHYSWJBY-UHFFFAOYSA-N
- SMILES： ClCC1C=C(C=CC=1OC(=O)Cl)Cl
Computed Properties
- Exact Mass: 237.935512Da
- Monoisotopic Mass: 237.935512Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 26.3Ų
4-Chloro-2-(chloromethyl)phenyl carbonochloridate Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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